Cas no 74459-27-1 (1H-Indole-2,3-dicarboxaldehyde, 1-methyl-)

• Product Name: 1H-Indole-2,3-dicarboxaldehyde, 1-methyl-
• CAS No: 74459-27-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 540996
• PubChem ID: 12584869
• Update Time: 2025-04-19

1H-Indole-2,3-dicarboxaldehyde, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dicarboxaldehyde, 1-methyl-
• 1-methylindole-2,3-dicarbaldehyde
• 1H-Indole-2,3-dicarboxaldehyde,1-methyl
• 1-methyl-1H-indole-2,3-carbaldehyde
• 1-methylindole-2,3-dicarboxaldehyde
• 2,3-diformyl-1-methylindole
• 2,3-diformyl-N-methylindole
• methyl-1 diformyl-2,3 indole
• 1-methyl-2,3-diformylindole
• DTXSID90503398
• 74459-27-1
• 1-Methyl-1H-indole-2,3-dicarbaldehyde

• Inchi： 1S/C11H9NO2/c1-12-10-5-3-2-4-8(10)9(6-13)11(12)7-14/h2-7H,1H3
• InChI Key： CEXLLMKJWFAILS-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=O)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07000
• LogP: 1.80330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles